Cas no 40322-38-1 (2-chloro-1,1-dioxo-3,4-dihydro-2h-1λ6-benzothiepin-5-one)

• Product Name: 2-chloro-1,1-dioxo-3,4-dihydro-2h-1λ6-benzothiepin-5-one
• CAS No: 40322-38-1
• MF: C₁₀H₉ClO₃S
• MW: 244.694660902023
• CID: 925634
• PubChem ID: 315582
• Update Time: 2025-04-19

2-chloro-1,1-dioxo-3,4-dihydro-2h-1λ6-benzothiepin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1,1-dioxo-3,4-dihydro-2h-1λ6-benzothiepin-5-one
• 2-chloro-1,1-dioxo-3,4-dihydro-2H-1
• AC1L7RZP
• NSC241056
• NSC-241056
• 40322-38-1
• 2-Chloro-3,4-dihydro-1H-1lambda~6~-benzothiepine-1,1,5(2H)-trione
• DTXSID40311283

• Inchi： 1S/C10H9ClO3S/c11-10-6-5-8(12)7-3-1-2-4-9(7)15(10,13)14/h1-4,10H,5-6H2
• InChI Key： ZSAYVCGHHJCOCZ-UHFFFAOYSA-N
• SMILES： ClC1CCC(C2C=CC=CC=2S1(=O)=O)=O

Computed Properties

• Exact Mass: 243.99617
• Monoisotopic Mass: 243.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21
• LogP: 3.08250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins